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Compound of Interest

Compound Name: 3-Ethynylpiperidin-3-ol

Cat. No.: B15299197

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic properties of 3-
Ethynylpiperidin-3-ol, a heterocyclic compound of interest in medicinal chemistry and drug
development. Due to the limited availability of published experimental data for this specific
molecule, this document presents a summary of expected spectroscopic characteristics based
on the analysis of related structures. The experimental protocols described are generalized
standard procedures for the techniques discussed.

Chemical Structure and Properties

3-Ethynylpiperidin-3-ol is a derivative of piperidine featuring both a hydroxyl and an ethynyl
group at the 3-position. These functional groups are key determinants of its chemical reactivity
and spectroscopic behavior. The hydrochloride salt is often used to improve the compound's
stability and solubility.

Molecular Formula: C7H1:NO Molecular Weight: 125.17 g/mol Molecular Formula (HCI salt):
C7H12CINO Molecular Weight (HCI salt): 161.63 g/mol
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Figure 2. Spectroscopic Analysis Workflow

Sample Preparation

( )

Spectroscopchnalysvs\
. JC JC )

Data Interpretation an

Elucidation

—

Click to download full resolution via product page

 To cite this document: BenchChem. [Spectroscopic and Structural Analysis of 3-
Ethynylpiperidin-3-ol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15299197#spectroscopic-data-for-3-ethynylpiperidin-
3-ol-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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